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Compound of Interest

Compound Name: AZ14170133

Cat. No.: B15604368 Get Quote

For Research Use Only. Not for medical applications.

This document provides guidance on the proper disposal of AZ14170133, a drug-linker

conjugate used in the synthesis of antibody-drug conjugates (ADCs). The following procedures

are based on available safety data and general laboratory best practices for non-hazardous

chemical waste.

Immediate Safety and Handling Precautions
While AZ14170133 is not classified as a hazardous substance, it is imperative to adhere to

standard laboratory safety protocols to minimize any potential risks.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling AZ14170133.

Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.[1]

Spill Management: In the event of a spill, avoid dust formation. Sweep up the material and

place it in a suitable container for disposal.

AZ14170133 Disposal Data Summary
The following table summarizes key information relevant to the disposal of AZ14170133.
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Property Data Source

CAS Number 2495742-34-0 [1]

Molecular Formula C57H77N7O18 [1]

Molecular Weight 1148.26 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage
-20°C, sealed, away from

moisture and light
[2][3]

Step-by-Step Disposal Protocol
The disposal of non-hazardous laboratory chemicals should always be conducted in

accordance with institutional and local regulations. The following is a general procedural guide.

Step 1: Institutional Consultation Before proceeding with any disposal method, it is mandatory

to consult your institution's Environmental Health and Safety (EHS) department or equivalent

safety office. They will provide specific guidance based on local regulations and facility

protocols.

Step 2: Waste Characterization Based on the Safety Data Sheet (SDS), AZ14170133 is not

classified as hazardous.[1] However, if it has been mixed with other chemicals, the resulting

mixture must be evaluated for hazardous properties.

Step 3: Disposal of Unused Solid AZ14170133

Secure Packaging: Place the solid AZ14170133 waste in a clearly labeled, sealed container.

Labeling: The label should include the chemical name ("AZ14170133") and a statement that

it is "non-hazardous waste."

Direct Disposal: Laboratory personnel should transport the securely packaged waste directly

to the designated solid waste collection area or dumpster. Do not leave chemical waste in

standard laboratory trash cans.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b15604368?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b15604368?utm_src=pdf-body
https://www.benchchem.com/product/b15604368?utm_src=pdf-body
https://www.benchchem.com/product/b15604368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Disposal of Solutions Containing AZ14170133

The disposal of liquid waste containing AZ14170133 will depend on the solvent used and

institutional policies.

Aqueous Solutions: Some institutions may permit the disposal of small quantities of non-

hazardous, water-soluble substances down the sanitary sewer, followed by flushing with a

large volume of water. However, prior approval from your EHS department is essential.

Solvent-Based Solutions: Solutions of AZ14170133 in organic solvents (e.g., DMSO) must

be disposed of as chemical waste. Collect these solutions in a designated, properly labeled

waste container for hazardous materials, as the solvent itself is typically hazardous.

Step 5: Disposal of Empty Containers

Decontamination: If the container held a solution, rinse it with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste. For containers of the solid

material, ensure all powder is removed.

Deface Label: Completely remove or deface the original product label to prevent

misidentification.

Disposal: Dispose of the empty, decontaminated container in the regular trash or designated

glass/plastic recycling, in accordance with your facility's procedures.

Experimental Workflow for Disposal Decision
The following diagram illustrates the logical steps for determining the appropriate disposal

route for AZ14170133.
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Start: Have AZ14170133 for Disposal

Consult Institutional EHS/Safety Office for Specific Guidance

Is the waste solid or a solution?

Solid AZ14170133

Solid

AZ14170133 in Solution

Solution

Securely package and label as non-hazardous waste. What is the solvent?

Dispose in designated solid waste collection area.

End of Disposal Process

Aqueous Solution

Water

Organic Solvent (e.g., DMSO)

Organic

Obtain EHS approval for drain disposal.

Collect in designated hazardous chemical waste container.

Dispose down sanitary sewer with copious water.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for AZ14170133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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